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Compound of Interest

Compound Name: Despropionyl Remifentanil

Cat. No.: B3026029 Get Quote

Application Notes and Protocols for
Despropionyl Remifentanil
Disclaimer: Despropionyl Remifentanil is a research chemical and a precursor in the

synthesis of Remifentanil.[1] Specific handling and storage protocols for this compound are not

extensively published. The following guidelines are based on information available for

Remifentanil and general best practices for handling potent opioid compounds. Researchers

should always consult the most recent Safety Data Sheet (SDS) provided by the supplier and

perform a thorough risk assessment before handling this substance.

Introduction
Despropionyl Remifentanil is an analytical reference standard and a precursor in the

synthesis of Remifentanil.[1] As a close analog of a potent opioid, it should be handled with

extreme caution by trained personnel in a controlled laboratory setting. These application notes

provide a summary of recommended procedures for the safe handling, storage, and use of

Despropionyl Remifentanil in a research environment.
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Property Value Source

Formal Name

4-(methoxycarbonyl)-4-

(phenylamino)-1-

piperidinepropanoic acid,

methyl ester

[1]

CAS Number 938184-95-3 [1]

Molecular Formula C17H24N2O4 [1]

Formula Weight 320.4 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility PBS (pH 7.2): 10 mg/mL [1]

Handling Protocols
Due to its classification as a potent opioid precursor, all handling of Despropionyl
Remifentanil should be conducted with appropriate engineering controls and personal

protective equipment (PPE) to minimize the risk of exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling Despropionyl Remifentanil.

Personal Protective Equipment (PPE)

Disposable Gloves (Nitrile, double-gloved) Safety Goggles or Face Shield Laboratory Coat (fully buttoned) Respiratory Protection (e.g., N95 or higher, based on risk assessment)

Click to download full resolution via product page

Figure 1: Mandatory Personal Protective Equipment.
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Ventilation: All manipulations of solid Despropionyl Remifentanil or its concentrated

solutions should be performed in a certified chemical fume hood or a powder containment

hood to prevent inhalation of airborne particles.

Designated Area: Establish a designated area for handling and weighing Despropionyl
Remifentanil. This area should be clearly marked and restricted to authorized personnel.

Weighing and Reconstitution Protocol
Preparation: Before handling the compound, ensure all necessary PPE is worn correctly.

Prepare the designated handling area by covering the work surface with absorbent,

disposable bench paper.

Weighing:

Use a calibrated analytical balance within a chemical fume hood or powder containment

hood.

To minimize static, use an anti-static weigh boat or paper.

Carefully transfer the desired amount of solid Despropionyl Remifentanil. Avoid creating

dust.

Reconstitution:

Add the appropriate solvent (e.g., PBS pH 7.2) to the vial containing the weighed solid.[1]

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Visually inspect the solution to ensure there are no particulates.
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Start Weigh Solid in Fume Hood Add Solvent to Vial Vortex/Sonicate to Dissolve Visually Inspect Solution End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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